Cas no 41115-75-7 (Phenoxy, 3-methyl-)

• Product Name: Phenoxy, 3-methyl-
• CAS No: 41115-75-7
• MF: C₇H₇O
• MW: 107.129882097244
• CID: 334343
• PubChem ID: 142515
• Update Time: 2025-04-19

Phenoxy, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenoxy, 3-methyl-
• 1-λ¹-oxidanyl-3-methylbenzene
• 3-Methyl-phenoxy
• DTXSID10194060
• 3-Me-phenoxy
• 41115-75-7

• Inchi： 1S/C7H7O/c1-6-3-2-4-7(8)5-6/h2-5H,1H3
• InChI Key： UGRMITBWUVWUEB-UHFFFAOYSA-N
• SMILES： [O]C1=CC=CC(C)=C1 |^1:0|

Computed Properties

• Exact Mass: 108.05754
• Monoisotopic Mass: 107.049689843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 20.23